2-[2-(Benzyloxy)ethoxy]ethanol

• CAS No.: 2050-25-1
• Product Name: 2-[2-(Benzyloxy)ethoxy]ethanol
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 2-(2-phenylmethoxyethoxy)ethanol
• Standard InChI: InChI=1S/C11H16O3/c12-6-7-13-8-9-14-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• Standard InChIKey: LJVNVNLFZQFJHU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COCCOCCO
• Canonical SMILES: C1=CC=C(C=C1)COCCOCCO
• Appearance: Solid powder
• Description: Benzyl-PEG3-alcohol is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Benzyl-PEG3-alcohol
• Reference: 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051.; 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104.; 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529.
• PubChem Compound: 229722
• Last Modified: Nov 11 2021